Cas no 824956-01-6 (Benzo[b]thiophene, 2-(5''-hexyl[2,2':5',2''-terthiophen]-5-yl)-)

• Product Name: Benzo[b]thiophene, 2-(5''-hexyl[2,2':5',2''-terthiophen]-5-yl)-
• CAS No: 824956-01-6
• MF: C₂₆H₂₄S₄
• MW: 464.728761672974
• CID: 689916
• PubChem ID: 71418336
• Update Time: 2025-04-19

Benzo[b]thiophene, 2-(5''-hexyl[2,2':5',2''-terthiophen]-5-yl)- Chemical and Physical Properties

Names and Identifiers

• Benzo[b]thiophene, 2-(5''-hexyl[2,2':5',2''-terthiophen]-5-yl)-
• 2-[5-[5-(5-hexylthiophen-2-yl)thiophen-2-yl]thiophen-2-yl]-1-benzothiophene
• 1~5~-(1-Benzothiophen-2-yl)-3~5~-hexyl-1~2~,2~2~:2~5~,3~2~-terthiophene
• DTXSID80837654
• 824956-01-6

• Inchi： 1S/C26H24S4/c1-2-3-4-5-9-19-11-12-21(27-19)22-13-14-23(29-22)24-15-16-25(30-24)26-17-18-8-6-7-10-20(18)28-26/h6-8,10-17H,2-5,9H2,1H3
• InChI Key： KUAYGVHRYSVXSG-UHFFFAOYSA-N
• SMILES： S1C(C2=CC=C(C3=CC=C(C4=CC5C=CC=CC=5S4)S3)S2)=CC=C1CCCCCC

Computed Properties

• Exact Mass: 464.07608546g/mol
• Monoisotopic Mass: 464.07608546g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 30
• Rotatable Bond Count: 8
• Complexity: 539
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 9.9
• Topological Polar Surface Area: 113Ų